Cas no 705949-01-5 (methyl (1R,2R,3S,5R)-2-amino-2,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate hydrochloride)

• Product Name: methyl (1R,2R,3S,5R)-2-amino-2,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate hydrochloride
• CAS No: 705949-01-5
• MF: C₁₂H₂₂ClNO₂
• MW: 247.76158285141
• CID: 1744800
• PubChem ID: 17039390
• Update Time: 2025-11-02

methyl (1R,2R,3S,5R)-2-amino-2,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (1R,2R,3S,5R)-2-amino-2,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate hydrochloride
• LogP
• (1R,2R,3S,5R)-2-AMINO-2,6,6-TRIMETHYL-BICYCLO[3.1.1]HEPTANE-3-CARBOXYLIC ACID METHYL ESTER HYDROCHLORIDE
• 1986769-75-8
• MFCD05863644
• (1R,2R,3S,5R)-2-Amino-2,6,6-trimethyl-3-methylcarboxybicyclo[3.1.1]heptane hydrochloride
• methyl (1R,2R,3S,5R)-2-amino-2,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate;hydrochloride
• 705949-01-5

• Inchi： 1S/C12H21NO2.ClH/c1-11(2)7-5-8(10(14)15-4)12(3,13)9(11)6-7;/h7-9H,5-6,13H2,1-4H3;1H/t7-,8+,9+,12-;/m0./s1
• InChI Key： NUODAUPGSKOFMC-DALHNCERSA-N
• SMILES： Cl.O(C)C([C@H]1C[C@H]2C[C@@H]([C@@]1(C)N)C2(C)C)=O

Computed Properties

• Exact Mass: 311.20977
• Monoisotopic Mass: 247.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 64.63

Additional information on methyl (1R,2R,3S,5R)-2-amino-2,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate hydrochloride

Comprehensive Overview of Methyl (1R,2R,3S,5R)-2-Amino-2,6,6-Trimethylbicyclo[3.1.1]heptane-3-Carboxylate Hydrochloride (CAS 705949-01-5)

Methyl (1R,2R,3S,5R)-2-amino-2,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate hydrochloride (CAS 705949-01-5) is a chiral bicyclic compound with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the bicyclo[3.1.1]heptane core and stereospecific functional groups, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological and metabolic pathways.

The compound's stereochemistry is a critical aspect of its functionality. The (1R,2R,3S,5R) configuration ensures high selectivity in binding to biological targets, which is a growing focus in modern drug design. With the rise of precision medicine and personalized therapeutics, compounds like methyl (1R,2R,3S,5R)-2-amino-2,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate hydrochloride are gaining attention for their ability to interact with specific enzymes or receptors.

In recent years, the demand for chiral building blocks has surged, driven by advancements in asymmetric synthesis and catalysis. This compound's hydrochloride salt form enhances its solubility and stability, making it suitable for formulation studies. Its CAS number 705949-01-5 is frequently searched in scientific databases, reflecting its relevance in academic and industrial research.

Another area of interest is the compound's potential role in neuroprotective and anti-inflammatory applications. With neurodegenerative diseases like Alzheimer's and Parkinson's becoming global health concerns, researchers are exploring novel scaffolds, including bicyclo[3.1.1]heptane derivatives, for their therapeutic potential. The amino and ester functionalities in this molecule provide versatile handles for further chemical modifications.

From a synthetic chemistry perspective, the compound's rigid bicyclic structure offers challenges and opportunities. Its synthesis often involves stereocontrolled reactions, which are a hot topic in organic chemistry. The trimethyl groups contribute to its lipophilicity, a property that is crucial for blood-brain barrier penetration—a key consideration in CNS drug development.

Environmental and green chemistry trends have also influenced the study of this compound. Researchers are investigating sustainable methods for its production, such as biocatalysis or flow chemistry, to reduce waste and improve efficiency. The methyl ester moiety, in particular, is a common target for enzymatic hydrolysis, aligning with the industry's shift toward greener processes.

In summary, methyl (1R,2R,3S,5R)-2-amino-2,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate hydrochloride (CAS 705949-01-5) is a multifaceted compound with broad applications in drug discovery, neuroscience, and sustainable chemistry. Its unique stereochemical properties and functional groups make it a subject of ongoing research, particularly in the context of targeted therapies and green synthesis.